Cas no 57859-83-3 (2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)-)

• Product name: 2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)-
• CAS No: 57859-83-3
• MF: C₁₈H₁₆O₂
• MW: 264.31844
• CID: 343936
• PubChem ID: 12270344

2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone, 3,4-dihydro-1-(2-oxo-2-phenylethyl)-
• 1-Phenacyl-2-tetralone
• 1-phenacyl-3,4-dihydro-1H-naphthalen-2-one
• DTXSID90483368
• SCHEMBL2996388
• CTMLFTIHVVMDFE-UHFFFAOYSA-N
• 57859-83-3
• A18927
• 1-(2-Oxo-2-phenyl-ethyl)-3,4-dihydro-1 H-naphthalen-2-one
• 1-(2-Oxo-2-phenyl-ethyl)-3,4-dihydro-1H-naphthalen-2-one

• Inchi： InChI=1S/C18H16O2/c19-17-11-10-13-6-4-5-9-15(13)16(17)12-18(20)14-7-2-1-3-8-14/h1-9,16H,10-12H2
• InChI Key： CTMLFTIHVVMDFE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1C2C(=CC=CC=2)CCC1=O

Computed Properties

• Exact Mass: 264.11508
• Monoisotopic Mass: 264.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 34.14